Cas no 2138567-95-8 (3-[Methyl(propan-2-yl)amino]-4-propylcyclohexan-1-ol)

• Product Name: 3-[Methyl(propan-2-yl)amino]-4-propylcyclohexan-1-ol
• CAS No: 2138567-95-8
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5821983
• PubChem ID: 165497900
• Update Time: 2025-07-09

3-[Methyl(propan-2-yl)amino]-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138567-95-8
• EN300-1160552
• 3-[methyl(propan-2-yl)amino]-4-propylcyclohexan-1-ol
• 3-[Methyl(propan-2-yl)amino]-4-propylcyclohexan-1-ol

• Inchi： 1S/C13H27NO/c1-5-6-11-7-8-12(15)9-13(11)14(4)10(2)3/h10-13,15H,5-9H2,1-4H3
• InChI Key： PFTXQUYWULQRPK-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N(C)C(C)C

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Methyl(propan-2-yl)amino]-4-propylcyclohexan-1-ol

3-[Methyl(propan-2-yl)amino]-4-propylcyclohexan-1-ol: A Comprehensive Overview

The compound 3-[Methyl(propan-2-yl)amino]-4-propylcyclohexan-1-ol, identified by the CAS number 2138567-95-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclohexanol derivatives, characterized by a cyclohexane ring substituted with specific functional groups. The presence of the amino group and the propyl chain introduces unique properties that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of cyclohexanol derivatives in drug design, particularly in the development of bioactive molecules. The structure of 3-[Methyl(propan-2-yl)amino]-4-propylcyclohexan-1-ol suggests potential applications as a chiral building block due to its complex stereochemistry. Researchers have explored its role in asymmetric synthesis, where it serves as a versatile precursor for constructing intricate molecular architectures.

The synthesis of this compound involves multi-step reactions, often utilizing advanced catalytic systems to achieve high yields and selectivity. One notable approach reported in the literature involves the use of palladium-catalyzed cross-coupling reactions to introduce the propyl chain onto the cyclohexane ring. This method not only enhances the efficiency of the synthesis but also opens avenues for further functionalization of the molecule.

In terms of biological activity, preliminary assays have shown that 3-[Methyl(propan-2-yl)amino]-4-propylcyclohexan-1-ol exhibits moderate inhibitory effects on certain enzymes, making it a candidate for further exploration in pharmacological studies. Its ability to interact with biological targets is attributed to its unique combination of hydroxyl and amino groups, which contribute to hydrogen bonding and other non-covalent interactions.

The structural versatility of this compound also extends to its application in materials science. Recent investigations have demonstrated its potential as a precursor for synthesizing advanced polymers and surfactants. The cyclohexanol moiety provides rigidity to the molecule, while the amino group enhances its compatibility with polar solvents, making it suitable for use in aqueous environments.

From an environmental perspective, understanding the biodegradation pathways of 3-[Methyl(propan-2-yl)amino]-4-propylcyclohexan-1-ol is crucial for assessing its ecological impact. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation through oxidative mechanisms, ultimately yielding innocuous byproducts such as carbon dioxide and water.

In conclusion, 3-[Methyl(propan-2-yl)amino]-4-propylcyclohexan-1-ol, with its unique chemical structure and diverse functional groups, represents a valuable compound in contemporary chemical research. Its applications span across drug discovery, material synthesis, and environmental science, underscoring its significance in advancing scientific knowledge and technological innovation.